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Compound of Interest

Compound Name: Azobenzene-D10

Cat. No.: B3044145

Essential Safety and Handling Guide for
Azobenzene-D10

This guide provides crucial safety and logistical information for handling Azobenzene-D10,
tailored for researchers, scientists, and drug development professionals. Adherence to these
procedures is vital for ensuring laboratory safety and proper disposal. Given that Azobenzene-
D10 is an isotopic analog of Azobenzene, the safety protocols are based on the hazardous
properties of Azobenzene.

Hazard Identification and Classification

Azobenzene-D10 is classified as a hazardous substance with the following primary concerns:

o Health Hazards: Harmful if swallowed or inhaled, suspected of causing genetic defects, and
may cause cancer.[1][2][3] It may also cause damage to organs through prolonged or
repeated exposure.[1][2]

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.
GHS Hazard Pictograms:
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e Environment

Signal Word: Danger

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for Azobenzene,
which is expected to be comparable to Azobenzene-D10.

Property Value Source

Oral Toxicity (LD50, rat) 1,000 mg/kg

Inhalation Toxicity (LC50/4h,

1.5 mg/l (ATE)
rat)

Melting Point 65 - 68 °C (149 - 154 °F)
Boiling Point 293 °C (559 °F)

Density 1.09 g/mL at 25 °C (77 °F)
Flash Point 100 °C (212 °F)

Operational Plan: Handling Azobenzene-D10

A systematic approach is essential when working with Azobenzene-D10. The following
workflow outlines the procedural steps from preparation to disposal.
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Preparation Phase

Obtain Special Instructions &
Read SDS

'

Ensure Adequate Ventilation
(e.g., Chemical Fume Hood)

'

Don Personal Protective
Equipment (PPE)

Proceed to Handling

Handling Phase

Weigh and Handle Substance
Under Fume Hood

Complete Handling

\%t;Handling & Storage

Wash Hands and Exposed Skin
Thoroughly

'

Store in Tightly Closed Container
in a Dry, Well-Ventilated Area

Avoid Dust Formation Do Not Eat, Drink, or Smoke

Prepare for Disposal

Disposevl Phase

Collect Waste in a Labeled,
Suitable Container

l

Dispose of as Hazardous Waste
via Licensed Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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